3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide

• IUPAC Name: 3-(4-methylphenyl)-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C16H18N2O/c1-13-5-7-14(8-6-13)9-10-16(19)18-12-15-4-2-3-11-17-15/h2-8,11H,9-10,12H2,1H3,(H,18,19)
• InChI Key: IPIPCPGJFCIAEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC(=O)NCC2=CC=CC=N2
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of amides and is synthesized through a specific method. In

Mechanism of Action

The mechanism of action of 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme involved in the regulation of gene expression.
Biochemical and Physiological Effects:
3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide has also been shown to reduce inflammation and pain in animal models of inflammatory diseases. Additionally, 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide has been shown to have a positive effect on bone density, making it a potential candidate for the treatment of osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide in lab experiments is its high purity and yield obtained through the optimized synthesis method. Additionally, 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide has been extensively studied for its potential therapeutic properties, making it a well-characterized compound. However, one limitation of using 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Additionally, further studies could be conducted to investigate the mechanism of action of 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide and its potential therapeutic applications in other diseases such as osteoporosis. Furthermore, studies could be conducted to investigate the pharmacokinetics and toxicity of 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide to determine its suitability for clinical use.
In conclusion, 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. Its synthesis method has been optimized for high yield and purity, and it has been extensively studied for its potential applications in cancer, inflammation, and pain. Further research is needed to fully understand the mechanism of action of 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide and its potential therapeutic applications in other diseases.

Scientific Research Applications

3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have an inhibitory effect on the growth of cancer cells and has been proposed as a potential anticancer agent. Additionally, 3-(4-methylphenyl)-N-(2-pyridinylmethyl)propanamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.